Cas no 1005122-24-6 (1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione)

• Product Name: 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione
• CAS No: 1005122-24-6
• MF: C₁₈H₁₆ClN₃O₂
• MW: 341.791543006897
• CID: 5445135
• Update Time: 2025-10-24

1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-(2-chlorophenyl)-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione
• 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione

• Inchi： 1S/C18H16ClN3O2/c19-13-9-5-4-8-12(13)15-14-16(18(24)20-17(14)23)22(21-15)10-11-6-2-1-3-7-11/h1-9,14-16,21H,10H2,(H,20,23,24)
• InChI Key： RRXCJQDJLNMSPY-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2Cl)C2C(=O)NC(=O)C2N1CC1=CC=CC=C1

Additional information on 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione

Comprehensive Overview of 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione (CAS No. 1005122-24-6)

The compound 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione (CAS No. 1005122-24-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural framework, featuring a pyrrolopyrazole core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which are currently hot topics in the search for novel therapeutics.

One of the key reasons for the growing interest in 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione is its structural similarity to other bioactive compounds that exhibit anti-inflammatory and neuroprotective properties. With the rise of neurodegenerative diseases and chronic inflammatory conditions, the demand for innovative small-molecule drugs has never been higher. This compound’s chlorophenyl and benzyl substituents contribute to its potential pharmacokinetic stability, a critical factor in drug design.

In recent years, the scientific community has been actively exploring the structure-activity relationship (SAR) of pyrrolopyrazole derivatives, including 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione. Computational modeling and high-throughput screening (HTS) have identified this compound as a promising candidate for further optimization. Its octahydropyrrolo[3,4-c]pyrazole backbone offers a rigid yet flexible framework, allowing for selective interactions with biological targets.

The synthesis of 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione typically involves multi-step organic reactions, including cyclization and functional group interconversion. Chemists often employ palladium-catalyzed cross-coupling or microwave-assisted synthesis to improve yield and efficiency. These methods align with the broader trend toward green chemistry and sustainable synthetic practices, which are increasingly prioritized in modern laboratories.

From a commercial perspective, CAS No. 1005122-24-6 is available through specialized chemical suppliers catering to pharmaceutical and biotech industries. Its applications extend beyond drug development, including use as a chemical probe in biochemical assays and as a reference standard in analytical chemistry. Researchers frequently search for purity specifications, solubility data, and storage conditions, underscoring the need for reliable technical documentation.

Looking ahead, the exploration of 1-benzyl-3-(2-chlorophenyl)-octahydropyrrolo[3,4-c]pyrazole-4,6-dione is expected to expand, particularly in the context of precision medicine and targeted therapy. Its modular structure allows for further derivatization, opening doors to customized therapeutic agents. As the scientific community continues to unravel its full potential, this compound remains a focal point for innovation in bioorganic chemistry and drug discovery.